Cas no 16728-59-9 (3-Propoxypropylamine)

3-Propoxypropylamine Properties

Names and Identifiers

• 3-Propoxypropan-1-amine
• 3-Propoxypropylamine
• 1-Propanamine,3-propoxy-
• 3-N-Propoxypropylamine
• 1-Amino-3-propoxy-propan
• 1-Amino-3-propoxypropane
• 3-Amino-dipropylaether
• 3-Propoxy-1-propanamine
• 3-Propoxy-propylamin
• 3-propoxy-propylamine
• 3-propyloxypropylamine
• Einecs 240-792-7
• Propoxypropylamine
• 4-Oxaheptane-1-amine
• 3-Propoxypropane-1-amine
• 3-PROPOXY PROPYLAMINE
• LABOTEST-BB LT00000271
• 3-Propoxy-1-propanamine #
• 3-Propoxy-1-propanamine, AldrichCPR
• DTXSID50168265
• (3-propoxypropyl)amine
• NS00025488
• EN300-124166
• UTOXFQVLOTVLSD-UHFFFAOYSA-
• BS-21689
• MFCD00129001
• FT-0616366
• InChI=1/C6H15NO/c1-2-5-8-6-3-4-7/h2-7H2,1H3
• 3-propoxypropan-1-amine
• 1-Propanamine, 3-propoxy-
• 3-Propoxy-1-propylamine
• D92070
• 16728-59-9
• AKOS005292565
• [3-(propyloxy)propyl]amine
• SCHEMBL238386
• EINECS 240-792-7
• P1095
• 3-N-PROPOXYPROPYLAMINE
• DA-43561
• 1-AMINO-3-PROPOXYPROPANE
• +Expand

• MDL： MFCD00129001
• InChIKey： UTOXFQVLOTVLSD-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H15NO/c1-2-5-8-6-3-4-7/h2-7H2,1H3
• SMILES： CCCOCCCN

Computed Properties

• Exact Mass: 117.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 117.115
• Heavy Atom Count: 8
• Complexity: 39.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• LogP: 1.46210
• PSA: 35.25000
• Refractive Index: 1.4210-1.4240
• Boiling Point: 152°C
• Vapor Pressure: 1.8±0.3 mmHg at 25°C
• Flash Point: 47.0±8.6 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0,85 g/cm3

3-Propoxypropylamine Security Information

• Symbol: GHS02 GHS05
• Safety Instruction： S16; S24/25; S45
• Risk Phrases：R10; R34
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2733
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 10-34-36-22
• Signal Word：dangerous
• HazardClass：3/8

3-Propoxypropylamine Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%